Cas no 2228644-17-3 (1-methyl-3-2-(methylsulfanyl)ethyl-1H-pyrazol-5-amine)

• Product Name: 1-methyl-3-2-(methylsulfanyl)ethyl-1H-pyrazol-5-amine
• CAS No: 2228644-17-3
• MF: C₇H₁₃N₃S
• MW: 171.263219594955
• CID: 6255563
• PubChem ID: 165754210
• Update Time: 2025-11-01

1-methyl-3-2-(methylsulfanyl)ethyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-2-(methylsulfanyl)ethyl-1H-pyrazol-5-amine
• EN300-1813075
• 2228644-17-3
• 1-methyl-3-[2-(methylsulfanyl)ethyl]-1H-pyrazol-5-amine

• Inchi： 1S/C7H13N3S/c1-10-7(8)5-6(9-10)3-4-11-2/h5H,3-4,8H2,1-2H3
• InChI Key： XLUKFPZAHAMNFC-UHFFFAOYSA-N
• SMILES： S(C)CCC1C=C(N)N(C)N=1

Computed Properties

• Exact Mass: 171.08301860g/mol
• Monoisotopic Mass: 171.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 69.1Ų

Additional information on 1-methyl-3-2-(methylsulfanyl)ethyl-1H-pyrazol-5-amine

Introduction to 1-methyl-3-2-(methylsulfanyl)ethyl-1H-pyrazol-5-amine (CAS No. 2228644-17-3)

1-methyl-3-2-(methylsulfanyl)ethyl-1H-pyrazol-5-amine, with the CAS number 2228644-17-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of 1-methyl-3-2-(methylsulfanyl)ethyl-1H-pyrazol-5-amine make it a promising candidate for various therapeutic applications.

The molecular structure of 1-methyl-3-2-(methylsulfanyl)ethyl-1H-pyrazol-5-amine consists of a pyrazole ring substituted with a methyl group at the 1-position and a 2-(methylsulfanyl)ethyl group at the 3-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The methyl group at the 1-position enhances the lipophilicity of the compound, which can improve its bioavailability and cellular uptake. The 2-(methylsulfanyl)ethyl group, on the other hand, introduces sulfur-containing functionalities that can participate in various biological interactions, such as hydrogen bonding and hydrophobic interactions.

Recent studies have explored the potential therapeutic applications of 1-methyl-3-2-(methylsulfanyl)ethyl-1H-pyrazol-5-amine. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that 1-methyl-3-2-(methylsulfanyl)ethyl-1H-pyrazol-5-amine could be a valuable candidate for treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-methyl-3-2-(methylsulfanyl)ethyl-1H-pyrazol-5-amine has also been investigated for its antiviral activity. Preliminary studies have demonstrated that this compound exhibits potent antiviral effects against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes or host cell factors. These findings highlight the potential of 1-methyl-3-2-(methylsulfanyl)ethyl-1H-pyrazol-5-amine as a broad-spectrum antiviral agent.

The anticancer potential of 1-methyl-3-2-(methylsulfanyl)ethyl-1H-pyrazol-5-amine has also been explored in various cancer cell lines. In vitro experiments have shown that this compound can induce apoptosis in human breast cancer cells (MCF7) and human colon cancer cells (HT29). The mechanism underlying this anticancer activity is thought to involve the modulation of signaling pathways, such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells. These results suggest that 1-methyl-3-2-(methylsulfanyl)ethyl-1H-pyrazol-5-am ine could be further developed as a novel anticancer agent.

The pharmacokinetic properties of 1-meth yl - 3 - 2 - ( methyl sulf anyl ) ethyl - 1 H - py raz ol - 5 - amine strong > have been evaluated in preclinical studies using animal models. These studies have demonstrated that the compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. Additionally, toxicological assessments have shown that < strong > 1 - methyl - 3 - 2 - ( methyl sulf anyl ) ethyl - 1 H - py raz ol - 5 - amine strong > has low toxicity at therapeutic doses, making it a promising candidate for further clinical development.

In conclusion, < strong > 1 - methyl - 3 - 2 - ( methyl sulf anyl ) ethyl - 1 H - py raz ol - 5 - amine strong > (CAS No. 2228644 - 17 - 3 ) is a multifaceted compound with potential applications in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the development of novel treatments for inflammatory diseases, viral infections, and cancer.